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Detailed Experimental Protocols

The studies used well-established solid-state kinetics methods to obtain the comparative data.

¢ General Workflow: The core experimental process for these studies can be summarized in the
following workflow:

e Sample Treatment:

o Irradiation: Samples were subjected to y-irradiation from a radioactive source (e.g., Cobalt-60)
at specific doses (up to 200 Mrad) [1] [3].

o Catalyst Addition: Catalysts like metal oxides (Cr203, CuO, MnO3, Al20s3, TiO2) were mixed
with the bromate salt at a specific ratio (e.g., 25% by weight) [2].

e Decomposition Measurement: The primary technique used was dynamic thermogravimetry (TG)
or differential thermogravimetry. In this method, the mass of the sample is continuously measured
as it is heated at a constant rate in a controlled atmosphere. The fraction decomposed (a) is plotted

against time or temperature [1] [2].

e Kinetic Analysis: The mass loss data was analyzed using multiple mathematical models to compute

kinetic parameters reliably [1] [2]:

Coats-Redfern Method

Freeman-Carroll Method

Horowitz-Metzger Method

Key parameters calculated include activation energy (Ea), reaction order, frequency factor
(A), and entropy of activation (AS).

o
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Key Insights on Decomposition Behavior

e Decomposition Mechanism: The thermal decomposition of both unirradiated and irradiated calcium
bromate was found to follow the Avrami model equation, ( 1-(1-a)*{1/3} = kt ). This indicates that
the rate-controlling process is a phase boundary reaction assuming spherical symmetry [1].

¢ Induction Period Dynamics: For barium bromate, the irradiation creates active nucleation sites.
During the subsequent thermal induction period, these nuclei grow exponentially, leading to a shorter
time before the main decomposition reaction is observed [3].

Limitations and Further Research

The available data has constraints to consider:

o Dated Information: The identified studies on calcium, potassium, and barium bromates are from
1978 to 1985 [1] [2] [3]. More recent research may be available.

¢ Indirect Comparison: The data comes from separate experiments with different primary goals
(studying irradiation or catalysis), making a direct, quantitative stability ranking difficult.

For a more complete and current comparison, I suggest you:

¢ Search for newer reviews on "thermal decomposition of bromates" or "kinetics of metal bromates".
¢ Investigate specific bromates directly, such as "thermal decomposition of strontium bromate" or

“lithium bromate stability".
e Use databases like SciFinder or Reaxys which are specialized in chemical information and can
provide comprehensive data on thermodynamic properties and reaction kinetics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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